Cas no 1805286-83-2 (4-Amino-2-bromo-3-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 4-Amino-2-bromo-3-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1805286-83-2
• MF: C₆H₅BrF₂N₂O
• MW: 239.017507314682
• CID: 4800588
• Update Time: 2025-05-20

4-Amino-2-bromo-3-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-bromo-3-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C6H5BrF2N2O/c7-5-4(6(8)9)2(10)1-3(12)11-5/h1,6H,(H3,10,11,12)
• InChI Key： VVDZJPBLTYIXAC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(=CC(N1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1

Additional information on 4-Amino-2-bromo-3-(difluoromethyl)-6-hydroxypyridine

Comprehensive Overview of 4-Amino-2-bromo-3-(difluoromethyl)-6-hydroxypyridine (CAS No. 1805286-83-2)

4-Amino-2-bromo-3-(difluoromethyl)-6-hydroxypyridine (CAS No. 1805286-83-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and difluoromethyl substitutions, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an amino group and a hydroxy moiety, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 4-Amino-2-bromo-3-(difluoromethyl)-6-hydroxypyridine for its potential role in developing next-generation antimicrobial agents and herbicides. The compound's difluoromethyl group is a key feature, as it mimics the steric and electronic properties of a methyl group while offering improved resistance to enzymatic degradation. This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in academic and industrial circles.

The synthesis of 4-Amino-2-bromo-3-(difluoromethyl)-6-hydroxypyridine involves multi-step organic reactions, including halogenation and fluorination processes. Its CAS No. 1805286-83-2 is often referenced in patent literature, highlighting its relevance in intellectual property related to crop protection chemicals and pharmaceutical intermediates. A common query among chemists is how to optimize the yield of this compound, given the challenges associated with bromination selectivity and difluoromethylation efficiency. These technical aspects are critical for scaling up production while maintaining cost-effectiveness.

From an environmental perspective, the compound's hydroxypyridine core is biodegradable under certain conditions, making it a candidate for green chemistry initiatives. This is particularly relevant as industries increasingly focus on sustainable synthesis methods. Discussions on platforms like ResearchGate and PubMed often explore the compound's structure-activity relationship (SAR), especially its role in modulating biological targets. For instance, its amino and hydroxy groups can form hydrogen bonds with enzymes, a property leveraged in drug design.

In the context of AI-driven drug discovery, 4-Amino-2-bromo-3-(difluoromethyl)-6-hydroxypyridine has been flagged in computational screenings due to its favorable ligand efficiency metrics. Machine learning models trained on pyridine-based libraries frequently identify this scaffold as a high-priority candidate for further experimental validation. This intersection of computational chemistry and empirical research is a hot topic in 2024, with many researchers searching for "pyridine derivatives in AI-aided drug development."

Quality control of CAS No. 1805286-83-2 is another area of interest, as impurities can significantly impact downstream applications. Analytical techniques like HPLC and LC-MS are commonly employed to ensure purity, a subject often queried in quality assurance forums. Additionally, the compound's stability under various pH conditions is critical for formulation scientists working on oral dosage forms or agricultural formulations.

Looking ahead, 4-Amino-2-bromo-3-(difluoromethyl)-6-hydroxypyridine is poised to play a pivotal role in addressing global challenges such as antimicrobial resistance and food security. Its structural motifs are being explored for novel enzyme inhibitors and plant growth regulators, aligning with the United Nations' Sustainable Development Goals (SDGs). As research continues, this compound will likely remain a focal point in journals specializing in medicinal chemistry and agrochemical innovation.